2-(3-Methyl-4-nitrophenoxy)acetohydrazide
Description
2-(3-Methyl-4-nitrophenoxy)acetohydrazide, or 2-(3-Methyl-4-nitrophenoxy)acetohydrazide, is an organic compound used in the synthesis of various compounds. It is a derivative of nitrophenol and is used in the synthesis of drugs, dyes, and other materials. 2-(3-Methyl-4-nitrophenoxy)acetohydrazide is a versatile compound and can be used in a variety of applications.
Scientific Research Applications
Nonlinear Optical Properties : A study synthesized hydrazones similar to 2-(3-Methyl-4-nitrophenoxy)acetohydrazide and investigated their nonlinear optical properties. These compounds showed potential for applications in optical devices like optical limiters and switches (Naseema et al., 2010).
Aggregation and Structure Analysis : Research on a novel aggregation of a similar compound to 2-(3-Methyl-4-nitrophenoxy)acetohydrazide and its dioxomolybdenum(VI) complex was carried out, focusing on its synthesis and structure, which is significant for understanding the molecular framework and potential applications in material science (Xiao-qiang He, 2013).
Urease Inhibition : A study synthesized two new hydrazone compounds structurally related to 2-(3-Methyl-4-nitrophenoxy)acetohydrazide and explored their urease inhibitory activities. These findings are important for understanding the biomedical applications of such compounds (Sheng et al., 2015).
Anticancer Potential : Research focusing on the synthesis of aryloxyacetic acid hydrazide derivatives related to 2-(3-Methyl-4-nitrophenoxy)acetohydrazide revealed significant anticancer activities on various cancer cell lines. This study is crucial for the development of new anticancer agents (Şenkardeş et al., 2021).
Antimicrobial Evaluation : Another study synthesized novel imines and thiazolidinones from a derivative of 2-(3-Methyl-4-nitrophenoxy)acetohydrazide and evaluated their antibacterial and antifungal activities. Such research contributes to the development of new antimicrobial agents (Fuloria et al., 2009).
Biodegradation Studies : A study investigated the effects of nitrophenols, related to 2-(3-Methyl-4-nitrophenoxy)acetohydrazide, on methanogenic systems. This research is important for understanding environmental impacts and bioremediation strategies (Podeh et al., 1995).
properties
IUPAC Name |
2-(3-methyl-4-nitrophenoxy)acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O4/c1-6-4-7(16-5-9(13)11-10)2-3-8(6)12(14)15/h2-4H,5,10H2,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZHLJVYNDYJHDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)NN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20366291 |
Source
|
| Record name | 2-(3-methyl-4-nitrophenoxy)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methyl-4-nitrophenoxy)acetohydrazide | |
CAS RN |
588679-98-5 |
Source
|
| Record name | 2-(3-methyl-4-nitrophenoxy)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366291 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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